1,2,4-Tribromo-5-iodobenzene
Overview
Description
1,2,4-Tribromo-5-iodobenzene is a solid compound . Its IUPAC name is 1,2,4-tribromo-5-iodobenzene . The compound has a molecular weight of 440.7 .
Molecular Structure Analysis
The molecular formula of 1,2,4-Tribromo-5-iodobenzene is C6H2Br3I . The InChI code for the compound is 1S/C6H2Br3I/c7-3-1-5(9)6(10)2-4(3)8/h1-2H .Physical And Chemical Properties Analysis
1,2,4-Tribromo-5-iodobenzene is a solid at room temperature . It has a boiling point of 350.1±42.0 C at 760 mmHg and a melting point of 164-165 C . The compound should be stored at 4C and protected from light .Scientific Research Applications
Synthesis Precursor
1,2,4-Tribromo-5-iodobenzene serves as a valuable precursor in various organic transformations. It is particularly used in reactions involving the formation of benzynes. Efficient synthesis methods for such derivatives involve regioselective bromination, ortho-metalation, and halogen/metal permutations, underscoring the compound's utility in organic synthesis (Diemer, Leroux, & Colobert, 2011).
Organometallic Chemistry
In the field of organometallic chemistry, compounds like 1,2,4-Tribromo-5-iodobenzene are used in the synthesis of polystannylated and polychloromercurio benzenes. These derivatives have potential applications in various areas, including materials science and catalysis. The reaction of similar tribromo compounds with trimethylstannyl sodium exemplifies this application (Rot et al., 2000).
Novel Reagents in Organic Synthesis
1,2,4-Tribromo-5-iodobenzene-related compounds are used to create novel reagents for specific organic transformations. For instance, the use of tribromo phloroglucinol in reactions with benzothioamides demonstrates the utility of these compounds in synthesizing thiadiazoles, important in various chemical syntheses (Zali-Boeini & Mansouri, 2015).
Materials Science and Energetic Materials
Compounds structurally related to 1,2,4-Tribromo-5-iodobenzene, like tribromobenzenes, have been used in the synthesis of isostructural energetic cocrystals. These materials have potential applications in energetic materials due to their high crystallographic densities and insensitivity in impact drop tests, making them of interest in fields like defense and materials engineering (Bennion et al., 2016).
Safety and Hazards
properties
IUPAC Name |
1,2,4-tribromo-5-iodobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Br3I/c7-3-1-5(9)6(10)2-4(3)8/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BNXDXWIITANRSS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1Br)I)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Br3I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
366496-32-4 |
Source
|
| Record name | 1,2,4-Tribromo-5-iodobenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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